![molecular formula C9H9NO B1590710 7,8-Dihydroquinolin-6(5H)-one CAS No. 27463-91-8](/img/structure/B1590710.png)
7,8-Dihydroquinolin-6(5H)-one
Overview
Description
7,8-Dihydroquinolin-6(5H)-one is a chemical compound that has been studied for its potential cytotoxic properties . It is synthesized through a four-step method and has shown selectivity for chronic myeloid leukemia line K-562 .
Synthesis Analysis
The synthesis of 2-aryl-substituted 7,8-dihydroquinolin-6(5H)-ones involves a facile four-step method . The key step in the synthesis involves the use of Mannich salts derived from acetophenones as a Michael acceptor. This is reacted with 1,4-cyclohexanedione monoethylene acetal to obtain 1,5-dicarbonyl compounds. These compounds are then treated with ammonium acetate to produce the 7,8-dihydroquinolin-6(5H)-ones .Chemical Reactions Analysis
The key chemical reaction in the synthesis of 7,8-Dihydroquinolin-6(5H)-one involves the use of Mannich salts derived from acetophenones as a Michael acceptor. This is reacted with 1,4-cyclohexanedione monoethylene acetal to obtain 1,5-dicarbonyl compounds .Scientific Research Applications
Cancer Research: Cytotoxic Agent Synthesis
“7,8-Dihydroquinolin-6(5H)-one” derivatives have been synthesized and evaluated for their cytotoxic properties. These compounds have shown promising selectivity against chronic myeloid leukemia cell line K-562 . The synthesis involves a four-step process using Mannich salts derived from acetophenones as Michael acceptors . This discovery opens up potential for these compounds to be used as lead compounds in cancer research and drug discovery.
Medicinal Chemistry: Lead Compound Development
The ability of “7,8-Dihydroquinolin-6(5H)-one” to act as a cytotoxic agent positions it as a potential lead compound in medicinal chemistry. Its synthesis route is simple and applicable to various substrates, which means it can be modified to enhance its efficacy or reduce side effects in drug development .
Organic Synthesis: Intermediate for Complex Molecules
In organic synthesis, “7,8-Dihydroquinolin-6(5H)-one” can serve as an intermediate for the construction of more complex molecules. Its structure allows for further functionalization, making it a versatile building block for synthetic chemists .
Computational Chemistry: Molecular Modeling
Finally, “7,8-Dihydroquinolin-6(5H)-one” can be a subject of computational chemistry studies, where molecular modeling can predict its reactivity, stability, and interactions with biological targets. This can accelerate the drug discovery process by identifying promising candidates before synthesis.
Each of these applications demonstrates the versatility and potential of “7,8-Dihydroquinolin-6(5H)-one” in scientific research. Its role as a cytotoxic agent is particularly notable, providing a foundation for further exploration in various fields of chemistry and biology .
Future Directions
Mechanism of Action
Target of Action
The primary target of 7,8-Dihydroquinolin-6(5H)-one is cancer cells, specifically chronic myeloid leukemia line K-562 . The compound has shown good selectivity for these cells, indicating that it may interact with specific receptors or enzymes present in these cells .
Mode of Action
7,8-Dihydroquinolin-6(5H)-one interacts with its targets through a series of biochemical reactions. The key step involves the use of Mannich salts derived from acetophenones as a Michael acceptor in the reaction with cyclohexane-1,4-dione monoethylene acetal to give 1,5-dicarbonyl compounds . These compounds are then treated with ammonium acetate to produce 7,8-Dihydroquinolin-6(5H)-one .
Result of Action
The primary result of the action of 7,8-Dihydroquinolin-6(5H)-one is its cytotoxic effect on cancer cells, particularly chronic myeloid leukemia line K-562 . The compound’s interaction with its targets leads to cell death, thereby inhibiting the proliferation of cancer cells .
properties
IUPAC Name |
7,8-dihydro-5H-quinolin-6-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9NO/c11-8-3-4-9-7(6-8)2-1-5-10-9/h1-2,5H,3-4,6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YBUZBPXSUWAVOD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(CC1=O)C=CC=N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20507021 | |
Record name | 7,8-Dihydroquinolin-6(5H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20507021 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
147.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7,8-Dihydroquinolin-6(5H)-one | |
CAS RN |
27463-91-8 | |
Record name | 7,8-Dihydroquinolin-6(5H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20507021 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5,6,7,8-tetrahydroquinolin-6-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
A: The researchers utilized a four-step synthetic method to produce novel 2-aryl-7,8-dihydroquinolin-6(5H)-ones. The crucial step involved employing Mannich salts, derived from acetophenones, as Michael acceptors in a reaction with cyclohexane-1,4-dione monoethylene acetal. This reaction yielded 1,5-dicarbonyl compounds, which were then treated with ammonium acetate to produce the desired 7,8-dihydroquinolin-6(5H)-ones [].
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